Cas no 112749-63-0 (Benzenebutanol, 2,4-dichloro-)

• Product Name: Benzenebutanol, 2,4-dichloro-
• CAS No: 112749-63-0
• MF: C₁₀H₁₂Cl₂O
• MW: 219.107681274414
• MDL: MFCD20340724
• CID: 3620669
• PubChem ID: 15332558
• Update Time: 2025-04-22

Benzenebutanol, 2,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanol, 2,4-dichloro-
• 2,4-Dichloro-benzenebutanol
• 4-(2,4-Dichlorophenyl)butan-1-ol
• AB92905
• 112749-63-0
• AKOS013837859
• SCHEMBL1802629
• OELWZLXHPNUXBM-UHFFFAOYSA-N
• 4-(2,4-dichlorophenyl)-1-butanol

• MDL： MFCD20340724
• Inchi： 1S/C10H12Cl2O/c11-9-5-4-8(10(12)7-9)3-1-2-6-13/h4-5,7,13H,1-3,6H2
• InChI Key： OELWZLXHPNUXBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCCCO)Cl

Computed Properties

• Exact Mass: 218.0265204g/mol
• Monoisotopic Mass: 218.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes